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Compound of Interest

Compound Name: 3-Methyl Hippuric Acid-d7

Cat. No.: B565009

An In-Depth Technical Guide to 3-Methyl Hippuric Acid-d7

This technical guide provides comprehensive information on 3-Methyl Hippuric Acid-d7, a
deuterated analog of 3-Methyl Hippuric Acid. It is intended for researchers, scientists, and
professionals in drug development and analytical chemistry. This document covers the
compound's chemical properties, applications, and relevant experimental protocols.

Core Compound Information

3-Methyl Hippuric Acid-d7 is primarily utilized as an internal standard in analytical and
pharmacokinetic studies.[1] Its stable isotope labeling allows for precise quantification of its
non-deuterated counterpart, 3-Methyl Hippuric Acid, in biological matrices using mass
spectrometry and liquid chromatography techniques.[1] The parent compound, 3-
methylhippuric acid, is a metabolite of m-xylene, making its measurement in urine a key
biomarker for monitoring xylene exposure.[2][3]

Chemical and Physical Properties

The fundamental properties of 3-Methyl Hippuric Acid-d7 are summarized below.
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Property Value Citations
CAS Number 1216551-07-3 [11[410516107118]
Molecular Formula C10H4D7NO3 [11[41617118l]
Molecular Weight 200.24 g/mol [11[41171181
IUPAC Name N-(3-Methylbenzoyl)glycine-d7  [1]

< m-Methylhippuric Acid-d7, m- (e
nonyms
ynony Toluric Acid-d7

Appearance White to off-white solid [6]

Purity >95% (HPLC) 5]

Applications in Research

The primary application of 3-Methyl Hippuric Acid-d7 is as an internal standard for the
quantitative analysis of 3-methylhippuric acid. The incorporation of seven deuterium atoms
provides a distinct mass shift, facilitating its use in isotope dilution mass spectrometry, which is
considered a gold-standard quantification technique.

Additionally, substituted hippurate analogs have been identified as substrates and inhibitors of
peptidylglycine a-hydroxylating monooxygenase (PHM).[7][9]

Metabolic Pathway

The non-deuterated form, 3-methylhippuric acid, is a biological indicator of exposure to the
industrial solvent m-xylene. The metabolic conversion process is a key area of study in
toxicology and occupational health.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://veeprho.com/impurities/3-methyl-hippuric-acid-d7/
https://www.glpbio.com/fr/3-methyl-hippuric-acid-d7.html
https://www.lgcstandards.com/KG/en/p/TRC-M311987
https://www.medchemexpress.com/3-methyl-hippuric-acid-d7.html
https://www.pharmaffiliates.com/en/1216551-07-3-3-methyl-hippuric-acid-d7-pasti061930.html
https://www.omsynth.com/prodetails.php?i=33753
https://veeprho.com/impurities/3-methyl-hippuric-acid-d7/
https://www.glpbio.com/fr/3-methyl-hippuric-acid-d7.html
https://www.medchemexpress.com/3-methyl-hippuric-acid-d7.html
https://www.pharmaffiliates.com/en/1216551-07-3-3-methyl-hippuric-acid-d7-pasti061930.html
https://www.omsynth.com/prodetails.php?i=33753
https://veeprho.com/impurities/3-methyl-hippuric-acid-d7/
https://www.glpbio.com/fr/3-methyl-hippuric-acid-d7.html
https://www.pharmaffiliates.com/en/1216551-07-3-3-methyl-hippuric-acid-d7-pasti061930.html
https://www.omsynth.com/prodetails.php?i=33753
https://veeprho.com/impurities/3-methyl-hippuric-acid-d7/
https://veeprho.com/impurities/3-methyl-hippuric-acid-d7/
https://www.pharmaffiliates.com/en/1216551-07-3-3-methyl-hippuric-acid-d7-pasti061930.html
https://www.omsynth.com/prodetails.php?i=33753
https://www.medchemexpress.com/3-methyl-hippuric-acid-d7.html
https://www.lgcstandards.com/KG/en/p/TRC-M311987
https://www.benchchem.com/product/b565009?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1216551-07-3-3-methyl-hippuric-acid-d7-pasti061930.html
https://cymitquimica.com/products/TR-M311987/3-methyl-hippuric-acid-d7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for NIOSH Method 8301

Metabolic Pathway of m-Xylene Urine Sample Collection

Acidification (HCI) & Salt Addition (NaCl)

Metabolism
Methylbenzyl alcohol l
Liquid-Liquid Extraction with Ethyl Acetate
Oxidation
Toluic acid

Evaporation of Organic Layer

Conjugation with Glycin

D

3-Methylhippuric acid

Reconstitution in Distilled Water

Urine Excretion HPLC Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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